Cas no 1250304-85-8 (2-(3-Aminopyrrolidin-1-yl)-1-(4-chlorophenyl)ethan-1-one)

• Product Name: 2-(3-Aminopyrrolidin-1-yl)-1-(4-chlorophenyl)ethan-1-one
• CAS No: 1250304-85-8
• MF: C₁₂H₁₅ClN₂O
• MW: 238.713301897049
• CID: 4772954
• Update Time: 2025-05-20

2-(3-Aminopyrrolidin-1-yl)-1-(4-chlorophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-aminopyrrolidin-1-yl)-1-(4-chlorophenyl)ethan-1-one
• 2-(3-aminopyrrolidin-1-yl)-1-(4-chlorophenyl)ethanone
• 2-(3-amino-1-pyrrolidinyl)-1-(4-chlorophenyl)-1-ethanone
• 2-(3-Aminopyrrolidin-1-yl)-1-(4-chlorophenyl)ethan-1-one

• Inchi： 1S/C12H15ClN2O/c13-10-3-1-9(2-4-10)12(16)8-15-6-5-11(14)7-15/h1-4,11H,5-8,14H2
• InChI Key： SQIUNBQQEBYPGR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(CN1CCC(C1)N)=O

Computed Properties

• Exact Mass: 238.0872908 g/mol
• Monoisotopic Mass: 238.0872908 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.3
• Molecular Weight: 238.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(3-Aminopyrrolidin-1-yl)-1-(4-chlorophenyl)ethan-1-one

Exploring the Chemical Properties and Applications of 2-(3-Aminopyrrolidin-1-yl)-1-(4-chlorophenyl)ethan-1-one (CAS No: 1250304-85-8)

2-(3-Aminopyrrolidin-1-yl)-1-(4-chlorophenyl)ethan-1-one, also known by its CAS number 1250304-85-8, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a pyrrolidine ring with an amino group and a chlorophenyl moiety. The combination of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 2-(3-Aminopyrrolidin-1-yl)-1-(4-chlorophenyl)ethan-1-one involves a series of carefully designed organic reactions. Researchers have explored various methodologies to optimize the synthesis process, ensuring high yields and purity. Recent advancements in catalytic methods and stereochemical control have further enhanced the efficiency of producing this compound, making it more accessible for large-scale applications.

One of the most intriguing aspects of this compound is its pharmacological profile. Studies have demonstrated that 2-(3-Aminopyrrolidin-1-yl)-1-(4-chlorophenyl)ethan-1-one exhibits potent bioactivity, particularly in modulating key cellular pathways. For instance, it has shown promise as a potential therapeutic agent in the treatment of neurodegenerative diseases, where its ability to influence neurotransmitter systems is under investigation.

The structural versatility of this compound also lends itself to applications in material science. Its ability to form stable complexes with metal ions has been leveraged in the development of novel catalysts and sensors. Recent research highlights its role in enhancing the efficiency of catalytic processes, particularly in the synthesis of fine chemicals and pharmaceutical intermediates.

In terms of environmental impact, CAS No: 1250304-85-8 has been studied for its biodegradation properties. Findings suggest that under specific conditions, the compound undergoes efficient breakdown, reducing its ecological footprint. This is a critical consideration for industries aiming to adopt sustainable practices.

Looking ahead, the potential applications of 2-(3-Aminopyrrolidin-1-yl)-1-(4-chlorophenyl)ethan-1-one are vast and continually expanding. Ongoing research is focused on exploring its role in drug delivery systems and as a building block for advanced materials. The compound's unique combination of chemical properties positions it as a key player in both academic research and industrial applications.